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1. Introduction

Sodium hexafluorosilicate (Na₂SiF₆), also known as sodium silicofluoride, is an inorganic salt

widely utilized as a key component in metallurgical fluxes.[1][2] Fluxes are chemical agents

added to molten metals to aid in purification by removing dissolved gases and non-metallic

impurities, known as inclusions.[3] In industries such as aluminum, magnesium, and steel

production, sodium hexafluorosilicate plays a critical role as a refining agent, a component in

cover and drossing fluxes, and as a grain refiner.[1][2][4][5][6][7] Its effectiveness stems from its

thermal decomposition at typical melt processing temperatures, which releases reactive

fluoride compounds that facilitate the removal of stable metal oxides.[8][9]

2. Mechanism of Action

The primary function of sodium hexafluorosilicate in metallurgical fluxing is initiated by its

thermal decomposition. When heated to temperatures typically above 600°C, it breaks down

into sodium fluoride (NaF) and silicon tetrafluoride (SiF₄) gas.[8][9][10]

Chemical Reaction: Na₂SiF₆(s) → 2NaF(s) + SiF₄(g)

The resulting sodium fluoride is a powerful fluxing agent that can react with and dissolve highly

stable metal oxides, such as aluminum oxide (Al₂O₃), which form on the surface of the molten

metal.[11] This reaction breaks down the protective oxide layer, allowing for several key

processes:
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Inclusion Stripping: It helps to strip the oxide film from the surface of non-metallic inclusions

suspended in the melt.

Wetting and Absorption: By cleaning the surface of these inclusions, it improves the

wettability between the flux and the inclusions, allowing them to be absorbed into the molten

flux (slag) layer.[12]

Coalescence: It promotes the coalescence of small metal droplets that are often trapped

within the dross, allowing them to return to the bulk metal and thereby increasing metal

recovery.[13]

The gaseous silicon tetrafluoride (SiF₄) can also contribute to the refining process through

mechanical action, helping to agitate the melt and lift the oxide film away from the metal.[11]

3. Key Metallurgical Applications

Sodium hexafluorosilicate is a component in various types of fluxes, tailored for specific

applications:

Aluminum Refining: This is one of its most common uses. It is added to chloride-based fluxes

(e.g., NaCl-KCl mixtures) to enhance their refining capabilities.[4][11][12][14] These fluxes

are used to remove the tough aluminum oxide film, clean the furnace walls, and reduce the

amount of aluminum lost in the dross.[3][13]

Magnesium Casting: Molten magnesium is highly susceptible to oxidation and burning. While

protective gases like sulfur hexafluoride (SF₆) have been used, fluxes containing fluorides

like Na₂SiF₆ can also be part of melt protection strategies.[15]

Grain Refining: In some aluminum-silicon alloys, controlling the grain structure during

solidification is crucial for achieving desired mechanical properties.[16] While titanium and

boron are the primary grain refiners, fluoride salts can be included in these master alloys to

support the refining process.[17]

Other Metals: It also finds application as a flux in the metallurgy of beryllium and as an

additive in certain steelmaking processes.[4][6]
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The physicochemical properties and thermal behavior of sodium hexafluorosilicate are

critical to its function as a flux.

Table 1: Physicochemical Properties of Sodium Hexafluorosilicate

Property Value Reference

Chemical Formula Na₂SiF₆

Molar Mass 188.06 g/mol

Appearance White crystalline powder [8][18]

Density 2.68 g/cm³ at 25°C [8]

Solubility in Water
0.64 g/100 mL at 20°C; 2.45

g/100 mL at 100°C
[18]

| Solubility in Alcohol | Insoluble |[8][18] |

Table 2: Thermal Decomposition Data

Parameter Value/Products Reference

Onset of Decomposition ~555-600°C [10][19]

Decomposition Reaction
Na₂SiF₆(s) → 2NaF(s) +

SiF₄(g)
[9]

| Activation Energy | 182 ± 13 kJ/mol (in the range 614-686 K) | |

Table 3: Example Composition of an Aluminum Refining Flux
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Component
Weight Percentage
(%)

Purpose Reference

NaCl 47.5%
Base flux, lowers
melting point

[11][12]

KCl 47.5%

Base flux, forms low-

melting eutectic with

NaCl

[11][12]

| Na₂SiF₆ | 5% | Active fluxing agent for oxide removal |[12][20] |

Experimental Protocols
Protocol 1: Evaluation of Flux Efficiency on Molten Metal Cleanliness

This protocol describes a laboratory-scale procedure to quantify the effectiveness of a flux

containing sodium hexafluorosilicate in cleaning a molten aluminum alloy.

1. Materials and Equipment:

Resistance furnace with temperature control

Graphite or silicon carbide crucible

Aluminum alloy (e.g., A356)

Test flux (e.g., 95% NaCl-KCl, 5% Na₂SiF₆)

Reduced Pressure Test (RPT) apparatus

Density measurement kit (based on Archimedes' principle)

Metallurgical saw and polishing equipment

Optical microscope or image analysis software

2. Procedure:

Methodological & Application

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 4 / 10 Tech Support

https://www.aluminiumceramicfiber.com/salt-flux/
https://pmc.ncbi.nlm.nih.gov/articles/PMC10051303/
https://www.aluminiumceramicfiber.com/salt-flux/
https://pmc.ncbi.nlm.nih.gov/articles/PMC10051303/
https://pmc.ncbi.nlm.nih.gov/articles/PMC10051303/
https://www.mdpi.com/1996-1944/16/6/2322
https://www.benchchem.com/product/b091945?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b091945?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Melting: Place a known quantity of the aluminum alloy into the crucible and heat it in the

furnace to the desired testing temperature (e.g., 740°C).[21]

Initial Sampling (Baseline): Once the melt has stabilized, take a baseline sample using the

RPT device to assess the initial melt quality. Cast a separate sample for density

measurement.

Flux Addition: Add a predetermined amount of the test flux (e.g., 0.5% of the melt weight) to

the surface of the molten aluminum.

Treatment: Gently stir the flux into the melt for a set duration (e.g., 5 minutes) using a

preheated, coated graphite rod to ensure proper mixing and reaction.

Settling: Allow the melt to rest for a specified time (e.g., 15 minutes) to let the flux separate

from the metal and float to the surface, carrying the captured inclusions with it.[22]

Final Sampling: Skim the dross layer from the melt surface. Immediately take a final sample

using the RPT device and cast another sample for density measurement.

Solidification and Analysis:

Allow all RPT samples to solidify under reduced pressure.

Section the RPT samples vertically, polish the surface, and visually or digitally analyze the

cross-section for porosity levels. A cleaner melt will exhibit significantly less porosity.[21]

Measure the density of the cast samples. An increase in density after flux treatment

indicates a reduction in porosity and inclusions.[21]

Protocol 2: Thermal Characterization of Flux

This protocol outlines the use of thermal analysis to determine the melting and decomposition

characteristics of a flux containing sodium hexafluorosilicate.

1. Materials and Equipment:

Simultaneous Thermal Analyzer (STA) capable of Thermogravimetric Analysis (TGA) and

Differential Scanning Calorimetry (DSC).
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Alumina or platinum crucibles for the STA.

Test flux powder.

Inert gas supply (e.g., Nitrogen or Argon).

2. Procedure:

Sample Preparation: Place a small, accurately weighed amount of the flux powder (e.g., 10-

20 mg) into the STA crucible.

Instrument Setup: Place the sample crucible and a reference crucible into the analyzer.

Purge the system with the inert gas.

Thermal Program: Heat the sample from ambient temperature to a temperature above the

expected operational range (e.g., 900°C) at a constant heating rate (e.g., 10°C/min).

Data Acquisition: Record the sample weight change (TGA curve) and the differential heat

flow (DSC curve) as a function of temperature.

Data Analysis:

DSC Curve: Identify endothermic peaks, which indicate melting points of the flux

components or decomposition events. The peak onset temperature corresponds to the

start of the thermal event.[19][21]

TGA Curve: A sharp drop in weight on the TGA curve that corresponds to a DSC peak

confirms a decomposition reaction (e.g., the release of SiF₄ gas from Na₂SiF₆).[19] The

percentage of weight loss can be used to verify the reaction stoichiometry.
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Caption: Thermal decomposition of Sodium Hexafluorosilicate.
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Caption: Mechanism of oxide inclusion removal from molten aluminum.

Melt Al Alloy
in Furnace

Take Baseline Sample
(RPT & Density)

Add Flux
to Melt

Stir and React Allow Slag to Separate
Take Final Sample
(RPT & Density)

Compare Porosity
& Density

Quantify Flux
Efficiency

Methodological & Application

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 8 / 10 Tech Support

https://www.benchchem.com/product/b091945?utm_src=pdf-body-img
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b091945?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Click to download full resolution via product page

Caption: Experimental workflow for evaluating metallurgical flux efficiency.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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